Benzimidazole, 1-((2-(diethylamino)ethoxy)methyl)-, dioxalate
Benzimidazole, 1-((2-(diethylamino)ethoxy)methyl)-, dioxalate
Brand Name:
Vulcanchem
CAS No.:
102516-94-9
VCID:
VC20810722
InChI:
InChI=1S/C14H21N3O.2C2H2O4/c1-3-16(4-2)9-10-18-12-17-11-15-13-7-5-6-8-14(13)17;2*3-1(4)2(5)6/h5-8,11H,3-4,9-10,12H2,1-2H3;2*(H,3,4)(H,5,6)
SMILES:
CC[NH+](CC)CCOC[N+]1=CNC2=CC=CC=C21.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O
Molecular Formula:
C18H25N3O9
Molecular Weight:
427.4 g/mol
Benzimidazole, 1-((2-(diethylamino)ethoxy)methyl)-, dioxalate
CAS No.: 102516-94-9
Cat. No.: VC20810722
Molecular Formula: C18H25N3O9
Molecular Weight: 427.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 102516-94-9 |
|---|---|
| Molecular Formula | C18H25N3O9 |
| Molecular Weight | 427.4 g/mol |
| IUPAC Name | 2-(benzimidazol-1-ylmethoxy)-N,N-diethylethanamine;oxalic acid |
| Standard InChI | InChI=1S/C14H21N3O.2C2H2O4/c1-3-16(4-2)9-10-18-12-17-11-15-13-7-5-6-8-14(13)17;2*3-1(4)2(5)6/h5-8,11H,3-4,9-10,12H2,1-2H3;2*(H,3,4)(H,5,6) |
| Standard InChI Key | CWADDLWSLKNOHF-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC)CCOC[N+]1=CNC2=CC=CC=C21.C(=O)(C(=O)[O-])O.C(=O)(C(=O)[O-])O |
| Canonical SMILES | CCN(CC)CCOCN1C=NC2=CC=CC=C21.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O |
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